4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde
Overview
Description
4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde, also known as DMABN, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMABN is a derivative of 4-hydroxybenzaldehyde and is widely used in various scientific applications. In
Mechanism of Action
4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde has a unique mechanism of action, which involves the formation of a Schiff base with amino groups present in biological molecules. The formation of the Schiff base results in a change in the fluorescence intensity of 4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde, which can be used to detect the presence of the biological molecule.
Biochemical and Physiological Effects:
4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde has been shown to have minimal biochemical and physiological effects on biological systems. It is non-toxic and does not affect the viability of cells. However, 4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde can interfere with the activity of some enzymes, which can affect the accuracy of the results obtained in experiments.
Advantages and Limitations for Lab Experiments
4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde has several advantages as a fluorescent probe, including its high sensitivity, selectivity, and stability. It is also easy to use and can be used in a wide range of biological systems. However, 4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde has some limitations, including its interference with some enzymes and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for the use of 4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde in scientific research. One of the areas of interest is the development of new fluorescent probes based on 4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde. These probes can be used to detect specific biological molecules with high sensitivity and selectivity. Another area of interest is the use of 4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde in the development of new diagnostic tools for the detection of diseases. 4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde can be used as a fluorescent probe to detect biomarkers associated with various diseases, including cancer and Alzheimer's disease. Additionally, the use of 4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde in the development of new drug delivery systems is another area of interest. 4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde can be used as a pH indicator to monitor the release of drugs from nanoparticles in biological systems.
Scientific Research Applications
4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde has been extensively used in scientific research due to its fluorescent properties. It is widely used as a fluorescent probe for the detection of various biological molecules, including proteins, nucleic acids, and lipids. 4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde is also used as a pH indicator and a metal ion chelator in biological systems.
properties
IUPAC Name |
5-[4-(dimethylamino)phenyl]-2-hydroxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-16(2)14-6-3-11(4-7-14)12-5-8-15(18)13(9-12)10-17/h3-10,18H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXAGUBXJEAQSCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C2=CC(=C(C=C2)O)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601186067 |
Source
|
| Record name | 4′-(Dimethylamino)-4-hydroxy[1,1′-biphenyl]-3-carboxaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601186067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4'-Dimethylamino-4-hydroxybiphenyl-3-carbaldehyde | |
CAS RN |
936940-83-9 |
Source
|
| Record name | 4′-(Dimethylamino)-4-hydroxy[1,1′-biphenyl]-3-carboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=936940-83-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4′-(Dimethylamino)-4-hydroxy[1,1′-biphenyl]-3-carboxaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601186067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Methyl-[1,3]thiazolo[5,4-b]pyridine-6-carboxylic acid](/img/structure/B1661617.png)
![benzyl({[(1R,2R)-2-phenylcyclopropyl]methyl})amine](/img/structure/B1661620.png)
